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Compound of Interest

Compound Name: Disperse blue 102

Cat. No.: B083065

For Immediate Release

[City, State] — [Date] — A comprehensive guide comparing the ecotoxicity of the textile dye
Disperse Blue 102 with several of its common alternatives—Disperse Red 179, Disperse
Violet 93, and Disperse Yellow 54—has been compiled for researchers, scientists, and drug
development professionals. This guide provides a critical overview of the potential
environmental impact of these widely used colorants, supported by available experimental data
and standardized testing protocols.

Disperse dyes are a class of synthetic dyes with low water solubility, making them suitable for
dyeing hydrophobic fibers like polyester. However, their persistence and potential for aquatic
toxicity are of increasing concern. This comparative analysis aims to equip researchers with the
necessary data to make informed decisions regarding the selection and use of these dyes.

Quantitative Ecotoxicity Data Summary

The following table summarizes the available acute ecotoxicity data for Disperse Blue 102 and
its selected alternatives. The data is presented for key aquatic indicator species: fish, aquatic
invertebrates (Daphnia sp.), and algae.
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CAS Test . Result
Dye Name C.l. Name . Endpoint
Number Organism (mglL)
Disperse Disperse Data Not LC50/EC50/1 Data Not
12222-97-8
Blue 102 Blue 102 Available C50 Available
Disperse Red  Disperse Red Data Not LC50/EC50/1 Data Not
61951-64-2
179 179 Available C50 Available
Disperse Disperse Daphnia > Water
_ _ 52697-38-8 o EC50 (48h) -
Violet 93 Violet 93 similis Solubility[1]
Disperse Disperse Data Not LC50/EC50/1 Data Not
7576-65-0
Yellow 54 Yellow 54 Available C50 Available

Note: A significant data gap exists for the quantitative ecotoxicity of Disperse Blue 102 and

some of its alternatives. The available information for Disperse Violet 93 suggests that its acute

toxicity to Daphnia similis is limited by its low water solubility. Further research and testing are

crucial to fully characterize the environmental risk profile of these dyes.

Experimental Protocols

The ecotoxicity data, when available, is typically generated following standardized guidelines

from the Organisation for Economic Co-operation and Development (OECD). These protocols

ensure the reproducibility and comparability of results. Below are summaries of the key

experimental methodologies.

OECD 203: Fish, Acute Toxicity Test

This test evaluates the acute lethal toxicity of a substance to fish.

o Test Organism: Typically a freshwater species like Zebrafish (Danio rerio) or Rainbow trout

(Oncorhynchus mykiss).

» Methodology: Fish are exposed to a range of concentrations of the test substance in a

controlled aquatic environment for a 96-hour period. Observations of mortality and other

sublethal effects are recorded at 24, 48, 72, and 96 hours.
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» Endpoint: The primary endpoint is the median lethal concentration (LC50), which is the
concentration of the substance that is lethal to 50% of the test fish within the 96-hour
exposure period.

OECD 202: Daphnia sp. Acute Immobilisation Test

This test assesses the acute toxicity of a substance to aquatic invertebrates.
o Test Organism:Daphnia magna or a similar cladoceran species.

» Methodology: Young daphnids (less than 24 hours old) are exposed to various
concentrations of the test substance for 48 hours. The number of immobilized daphnids is
recorded at 24 and 48 hours. Immobilization is defined as the inability to swim.

o Endpoint: The main endpoint is the median effective concentration (EC50), which is the
concentration that causes immobilization in 50% of the daphnids after 48 hours of exposure.

OECD 201: Freshwater Alga and Cyanobacteria, Growth
Inhibition Test

This test determines the effect of a substance on the growth of freshwater algae.
o Test Organism: A species of green algae, such as Pseudokirchneriella subcapitata.

o Methodology: Exponentially growing algal cultures are exposed to different concentrations of
the test substance over a 72-hour period. The growth of the algae is measured by cell counts
or another biomass surrogate.

o Endpoint: The primary endpoint is the concentration that inhibits the growth rate by 50%
(IC50) relative to a control group.

Visualizing Ecotoxicity Assessment and Potential
Toxicity Pathways

To better understand the processes involved in ecotoxicity testing and the potential
mechanisms of action of these dyes, the following diagrams are provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Ecotoxicity Profile: A Comparative Analysis of Disperse
Blue 102 and Its Alternatives]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b083065#ecotoxicity-comparison-of-disperse-blue-
102-and-its-alternatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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